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Compound of Interest

Compound Name: 3-Methoxyfuran

Cat. No.: B152165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Methoxyfuran, a heterocyclic organic compound of interest in various chemical and

pharmaceutical research domains. This document summarizes key quantitative data, details

relevant experimental methodologies for property determination, and presents logical workflows

for these procedures.

Core Physical Properties of 3-Methoxyfuran
3-Methoxyfuran is a colorless to yellow liquid at standard temperature and pressure.[1] It is

characterized by the molecular formula C₅H₆O₂ and a molecular weight of 98.10 g/mol .[2] The

available physical property data is summarized in the table below.

Physical Property Value Source/Method

Boiling Point 54-55 °C (at 80 Torr) [3]

Melting Point Below room temperature Inferred from physical state

Density 1.019 ± 0.06 g/cm³ Predicted[3]

Molecular Weight 98.10 g/mol Computed[2]
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It is important to note that some sources report a melting point of 112 °C; however, this is

inconsistent with its observed liquid state at room temperature and is considered erroneous.[3]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized experimental procedures for the determination of the

boiling and melting points of organic compounds like 3-Methoxyfuran.

Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid sample.

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small rubber band or wire to attach the capillary tube to the thermometer

Heating mantle or Bunsen burner

High-boiling point mineral oil

Sample of 3-Methoxyfuran (or other liquid)

Procedure:

Sample Preparation: A small amount of the liquid sample is introduced into a small test tube

or a fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the

liquid.
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Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or

wire, ensuring the sample is level with the thermometer bulb.

Heating: The Thiele tube is filled with mineral oil, and the thermometer-test tube assembly is

immersed in the oil. Heat is applied to the side arm of the Thiele tube to ensure even heat

distribution via convection.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating should continue until a steady stream of bubbles is observed.

Boiling Point Reading: The heat source is then removed. The temperature at which the liquid

just begins to enter the capillary tube is recorded as the boiling point.[4]

Melting Point Determination (Capillary Method)
Given that 3-Methoxyfuran is a liquid at room temperature, this protocol would be applicable

for determining the melting point of solid derivatives or related solid furan compounds.

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (open at one end)

Thermometer (calibrated)

Solid organic compound

Procedure:

Sample Preparation: A small amount of the finely powdered solid sample is packed into the

open end of a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The apparatus is heated at a controlled rate. For an unknown sample, a rapid initial

heating can be used to determine an approximate melting range, followed by a slower, more
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precise measurement (1-2 °C per minute) with a fresh sample.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range.

Melting Point Range: The temperature at which the entire sample has completely melted is

recorded as the end of the melting range. For a pure compound, this range should be narrow

(0.5-2 °C).[1][5]

Visualization of Experimental Workflows
The logical flow of the experimental protocols for determining the boiling and melting points are

visualized below using the DOT language.
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Boiling Point Determination Workflow
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Melting Point Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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